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Compound of Interest

5-(Trifluoromethyl)-1H-imidazole-
2-carbaldehyde

Cat. No.: B008853

Compound Name:

Technical Guide: 5-(Trifluoromethyl)-1H-
Imidazole-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of 5-(trifluoromethyl)-1H-imidazole-2-carbaldehyde, a heterocyclic
compound of significant interest in medicinal chemistry and drug discovery. The strategic
incorporation of a trifluoromethyl group onto the imidazole scaffold can profoundly influence the
molecule's physicochemical and pharmacological properties, making it a valuable building
block for the development of novel therapeutics.

Core Chemical Properties

5-(Trifluoromethyl)-1H-imidazole-2-carbaldehyde is a solid organic compound. Its core
chemical and physical properties are summarized in the table below. While some specific
physical properties such as melting and boiling points are not readily available in public
literature, the provided data is based on information from chemical suppliers and computational
predictions.
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Property Value Reference
Molecular Formula CsHsFsN20 [1112]
Molecular Weight 164.09 g/mol [2]

CAS Number 102808-02-6 [112][3][41[5]
Physical Form Solid [1][2]

Purity > 95% [1][2]

InChi Key FYKPCRCNMFOTHP- (2]

UHFFFAOYSA-N

Storage Temperature 2-8°C (Inert atmosphere) [2]

Spectroscopic and Safety Information

While specific spectra are not publicly available, analytical data including NMR, HPLC, LC-MS,
and UPLC are reportedly available from commercial suppliers.[3]

Safety and Handling: This compound is associated with the following hazard and precautionary
statements, indicating it should be handled with care in a laboratory setting.

Precautionary

GHS Pictogram Signal Word Hazard Statements
Statements
H302: Harmful if
swallowed.H315:
Causes skin P261, P280,
GHSO07 (Exclamation ] irritation.H319: P301+P312,
Warning ,
Mark) Causes serious eye P302+P352,
irritation.H335: May P305+P351+P338

cause respiratory

irritation.

Synthesis and Reactivity
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The synthesis of substituted imidazoles can be achieved through various established methods.
For trifluoromethyl-containing imidazoles, the van Leusen reaction is a notable approach.[6] A
common strategy for introducing a carbaldehyde group at the C2 position of an imidazole ring
involves the formylation of a 2-lithioimidazole intermediate.

Experimental Protocol: Adapted Synthesis of 5-
(Trifluoromethyl)-1H-imidazole-2-carbaldehyde

The following is a generalized experimental protocol adapted from known procedures for the
synthesis of related imidazole-2-carbaldehydes. This protocol is provided for illustrative
purposes and should be optimized for specific laboratory conditions.

Materials:

e 5-(Trifluoromethyl)-1H-imidazole (starting material)
e Anhydrous Tetrahydrofuran (THF)

o n-Butyllithium (n-BuLi) in hexanes

e Anhydrous N,N-Dimethylformamide (DMF)

» Saturated aqueous ammonium chloride (NH4Cl)
o Ethyl acetate

e Brine

e Anhydrous sodium sulfate (Na2S0a4)

« Silica gel for column chromatography
Procedure:

o Preparation of the Reaction Vessel: A flame-dried, three-necked round-bottom flask
equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a dropping funnel is
charged with 5-(trifluoromethyl)-1H-imidazole in anhydrous THF.
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e Lithiation: The solution is cooled to -78°C in a dry ice/acetone bath. A solution of n-BuLi in
hexanes is added dropwise via the dropping funnel, maintaining the temperature below
-70°C. The reaction mixture is stirred at this temperature for 1 hour.

o Formylation: Anhydrous DMF is added dropwise to the reaction mixture, ensuring the
temperature remains below -70°C. The mixture is then allowed to warm slowly to room
temperature and stirred overnight.

e Quenching and Extraction: The reaction is carefully quenched by the slow addition of a
saturated aqueous solution of NH4Cl. The resulting mixture is transferred to a separatory
funnel, and the aqueous layer is extracted three times with ethyl acetate.

o Work-up: The combined organic layers are washed with water and then with brine. The
organic phase is dried over anhydrous Na=SOa4, filtered, and the solvent is removed under
reduced pressure to yield the crude product.

e Purification: The crude 5-(trifluoromethyl)-1H-imidazole-2-carbaldehyde is purified by
flash column chromatography on silica gel using an appropriate eluent system (e.g., a
gradient of ethyl acetate in hexanes).

Applications in Drug Discovery

The imidazole nucleus is a privileged scaffold in medicinal chemistry, appearing in numerous
approved drugs. The introduction of a trifluoromethyl group is a well-established strategy to
enhance a molecule's metabolic stability, binding affinity, and lipophilicity. Consequently, 5-
(trifluoromethyl)-1H-imidazole-2-carbaldehyde serves as a key intermediate in the synthesis
of potential therapeutic agents, including kinase inhibitors, anti-inflammatory agents, and
anticancer compounds.[7]

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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